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Compound of Interest

Compound Name: Lantanilic acid

Cat. No.: B3427613

Introduction

Lantanilic acid, a triterpenoid isolated from Lantana camara, has demonstrated antimicrobial
properties, showing activity against Staphylococcus aureus and the fungus Candida albicans.
[1][2] These application notes provide a comprehensive overview and standardized protocols
for evaluating the in vitro efficacy of Lantanilic acid using established antimicrobial
susceptibility testing (AST) methods. The provided methodologies are based on guidelines
from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on
Antimicrobial Susceptibility Testing (EUCAST), ensuring reproducibility and accuracy.[3][4][5][6]
[71[8]

Mechanism of Action (Hypothesized)

The antimicrobial mechanism of terpenoids like Lantanilic acid is often attributed to the
disruption of the microbial cell membrane due to their lipophilic nature.[1] It is hypothesized that
Lantanilic acid's prenyl group facilitates its insertion into the lipid bilayer of the cell membrane,
leading to increased permeability, leakage of essential intracellular components, and ultimately,
cell death. In Gram-positive bacteria, such as S. aureus, Lantanilic acid may also interfere
with teichoic acids in the peptidoglycan layer.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b3427613?utm_src=pdf-custom-synthesis
https://www.derpharmachemica.com/pharma-chemica/antibacterial-and-antifungal-activity-of-lantanilic-acid-isolated-from-lantana-camara-linn.pdf
https://www.derpharmachemica.com/abstract/antibacterial-and-antifungal-activity-of-lantanilic-acid-isolated-from-lantana-camara-linn-12392.html
https://clsi.org/standards-development/specialty-areas/antimicrobial-susceptibility-testing/
https://goums.ac.ir/files/deputy_treat/md_labs_ef39a/files/M100-S27_CLSI_2017.pdf
https://iacld.com/UpFiles/Documents/672a1c7c-d4ad-404e-b10e-97c19e21cdce.pdf
https://www.escmid.org/science-research/eucast/
https://www.eucast.org/
https://pubmed.ncbi.nlm.nih.gov/25613780/
https://pubmed.ncbi.nlm.nih.gov/25613780/
https://www.benchchem.com/product/b3427613#using-lantanilic-acid-in-antimicrobial-susceptibility-testing
https://www.benchchem.com/product/b3427613#using-lantanilic-acid-in-antimicrobial-susceptibility-testing
https://www.benchchem.com/product/b3427613#using-lantanilic-acid-in-antimicrobial-susceptibility-testing
https://www.benchchem.com/product/b3427613#using-lantanilic-acid-in-antimicrobial-susceptibility-testing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3427613?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

